N-{[(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]thiopyran-2-yl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(3-cyano-5,5-dimethyl-4,7-dihydrothieno[2,3-c]thiopyran-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H17N3OS3/c1-18(2)8-12-13(9-19)16(25-14(12)10-24-18)21-17(23)20-15(22)11-6-4-3-5-7-11/h3-7H,8,10H2,1-2H3,(H2,20,21,22,23)
• InChI Key: HGBABAJHOQNWTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CS1)SC(=C2C#N)NC(=S)NC(=O)C3=CC=CC=C3)C
• Molecular Formula: C18H17N3OS3
• Molecular Weight: 387.5 g/mol

Description

N-{[(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]thiopyran-2-yl)amino]carbonothioyl}benzamide is a useful research compound. Its molecular formula is C18H17N3OS3 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.05337569 g/mol and the complexity rating of the compound is 579. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of benzamide derivatives and thiophene compounds has been explored for creating diverse chemical structures with potential applications in pharmaceuticals and materials science. For example, research has delved into the synthesis of 2,3-disubstituted derivatives of 4H-pyrimido[2,1-b]-benzothiazole-4-one, highlighting methodologies for creating complex molecules that could be pivotal in drug design and materials engineering (Baheti, Kapratwar, & Kuberkar, 2002).

Photochemical Applications

Research on diarylethenes, including those with benzothiophene and thiophene rings, emphasizes their photochromic properties, which are essential for developing advanced materials for optoelectronic devices and information storage. The study by Uchida et al. (1998) on reversible photocyclization of maleimide derivatives underscores the importance of structural variations in affecting the optical properties, which could inform the design of novel photoresponsive materials based on benzamide derivatives (Uchida, Kido, Yamaguchi, & Irie, 1998).

Corrosion Inhibition

Benzothiazole derivatives have shown promise as corrosion inhibitors, indicating potential applications of related benzamide compounds in protecting metals. Hu et al. (2016) synthesized benzothiazole derivatives that demonstrated high efficiency in preventing steel corrosion, suggesting that similar benzamide compounds could be tailored for corrosion protection in industrial applications (Hu, Meng, Ma, Zhu, Jun, Chao, & Cao, 2016).

Antitumor and Anticancer Activity

The exploration of benzamide derivatives in antitumor and anticancer research highlights their potential therapeutic applications. Synthesis of pro-apoptotic indapamide derivatives as anticancer agents demonstrates the capacity of these compounds to inhibit cancer cell growth, suggesting that similar research could explore the antitumor capabilities of N-{[(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]thiopyran-2-yl)amino]carbonothioyl}benzamide derivatives (Yılmaz, Özbaş Turan, Akbuğa, Tiber, Orun, Supuran, & Küçükgüzel, 2015).

Chemical Sensing

The use of benzamide derivatives in chemical sensing, particularly for detecting ions or molecules, has been investigated. Younes et al. (2020) explored N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives for colorimetric sensing of fluoride anions, indicating that structurally related compounds could serve as sensors with high specificity and sensitivity (Younes, Hussein, Shtaiwi, Shahrokhi, Abu Safieh, & Zhao, 2020).